Iodoxybenzene
Overview
Description
Iodoxybenzene, also known as iodylbenzene or phenyliodine dioxide, is an organoiodine compound . It is an achiral molecule with the molecular formula C6H5IO2 and a molecular weight of 236.0072 . It is known to be a powerful oxidizing agent .
Synthesis Analysis
Iodoxybenzene can be synthesized by the disproportionation of iodosylbenzene under steam distillation . It can also be prepared directly using commercial 40% peracetic acid or sodium periodate by dissolving iodobenzene in water .
Molecular Structure Analysis
The λ5-iodanes such as iodoxybenzene have a square pyramidal geometry with 4 heteroatoms in basal positions and one apical phenyl group . The single crystal X-ray diffraction analysis reveals a complex polymeric structure .
Chemical Reactions Analysis
Iodoxybenzene is known to be a powerful oxidizing agent . It has been used for the synthesis of various compounds such as cadalenquinone, unsaturated carbonyl compounds, oxodienes, epoxides, quinine imines, and sulfones .
Scientific Research Applications
Ozone Equivalent in Organic Reactions : Iodoxybenzene acts similarly to ozone in several reactions, making it a valuable tool for organic synthesis. Its reactions with various organic compounds lead to the formation of products like benzil, iodobenzene, phenanthrenequinone, and anthraquinone (Ranganathan, Ranganathan, & Ramachandran, 1984).
Catalytic Oxidation : It serves as an oxidant in catalytic processes. For instance, it's used alongside perfluorooctylseleninic acid for the oxidation of aryl alkyl ketones and benzylic methylene groups (Crich & Zou, 2005).
Asymmetric Oxidation in Water : A novel methodology using iodoxybenzene for catalytic asymmetric oxidation of sulfides to sulfoxides in water has been developed, offering a new route for such transformations (Tohma et al., 2000).
Oxidative Cyclization of Spiroacetals : Iodoxybenzene is used in the synthesis of bis-spiroacetal containing natural products like polyether antibiotics and shellfish toxins (Brimble, 2004).
In Hypervalent Iodine Compounds Research : It is extensively studied and utilized in the preparation and application of various hypervalent iodine compounds in organic and medicinal chemistry (德军 周, 2022).
Oxidative C-H Amination : It mediates oxidative C-H amination for the synthesis of various compounds under metal-free conditions (Mondal et al., 2017).
Allylic Oxidation : Iodoxybenzene is employed in allylic oxidation processes to transform alkenes to enones (Crich & Zou, 2004).
Methionine Oxidation : It is used in the oxidation of methionine derivatives, illustrating its versatility in modifying amino acids (Ranganathan et al., 1987).
Mechanism of Action
Safety and Hazards
Iodoxybenzene is considered hazardous. It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray. It should be used only outdoors or in a well-ventilated area. Contact with skin and eyes should be avoided. After handling, it is recommended to wash face, hands, and any exposed skin thoroughly. Protective gloves, clothing, and eye/face protection should be worn .
properties
IUPAC Name |
iodylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5IO2/c8-7(9)6-4-2-1-3-5-6/h1-5H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDOLQESNFGCNSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)I(=O)=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70219869 |
Source
|
| Record name | Iodoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70219869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
236.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Iodoxybenzene | |
CAS RN |
696-33-3 |
Source
|
| Record name | Iodylbenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=696-33-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Iodoxybenzene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000696333 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 696-33-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=60684 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Iodoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70219869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | IODOXYBENZENE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K5D68AG7XA | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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